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Compound of Interest

Compound Name: Bupropion Hydrochloride

Cat. No.: B10753601

This document provides essential safety and logistical information for the proper disposal of
Bupropion Hydrochloride (CAS Number: 31677-93-7) in research and development
environments. The following procedures are designed to ensure the safety of laboratory
personnel and compliance with environmental regulations.

Hazard Assessment and Data Summary

Bupropion Hydrochloride is a pharmacologically active compound that requires careful
handling. While not classified as a federally controlled substance by the Drug Enforcement
Administration (DEA) in the United States, it is considered a hazardous chemical by the
Occupational Safety and Health Administration (OSHA).[1] Under the Resource Conservation
and Recovery Act (RCRA), it is the responsibility of the waste generator to determine if the
chemical waste meets the criteria for hazardous waste at the time of disposal.[1][2]

Key toxicological and hazard data are summarized in the table below.
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Hazard Classification

Description

Source

GHS Hazard Statements

H302: Harmful if swallowed.

[21(3][41[5]

H316: Causes mild skin

4
irritation. 4]
H317: May cause an allergic )
skin reaction.
H319: Causes serious eye 6]
irritation.
Signal Word Warning

[1](2][3]

Acute Oral Toxicity (Rat)

LD50: 482 mg/kg

[3]

Incompatible Materials

Strong oxidizing agents

[1](2]

Hazardous Decomposition

Emits toxic fumes under fire

conditions, including carbon

(11021071

oxides, nitrogen oxides (NOX),

and hydrogen chloride (HCI).

Regulatory Framework

The primary regulations governing the disposal of Bupropion Hydrochloride are from the

Environmental Protection Agency (EPA).

o Resource Conservation and Recovery Act (RCRA): This is the principal federal law in the

United States governing the disposal of solid and hazardous waste.[8] Laboratories must

characterize their Bupropion Hydrochloride waste to determine if it is a "hazardous waste"
under 40 CFR § 261.3.[2][9][10]

o Listed Waste: Bupropion Hydrochloride is not specifically found on the P-list (acutely

hazardous) or U-list (toxic) of hazardous wastes.[8][11]

o Characteristic Waste: The waste must be evaluated to see if it exhibits any of the four

characteristics of hazardous waste: ignitability, corrosivity, reactivity, or toxicity.[12][13] A
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Toxicity Characteristic Leaching Procedure (TCLP) test may be required to determine if it
qualifies as a D-coded toxic waste.[14][15]

o EPA Final Rule on Pharmaceutical Waste: This rule explicitly prohibits the sewering (flushing
down a drain or toilet) of hazardous waste pharmaceuticals, a practice that is strongly
discouraged for all pharmaceutical waste to prevent environmental contamination.[16][17]

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the required steps for the safe disposal of Bupropion
Hydrochloride waste in a laboratory setting.

Step 1: Waste Characterization

e Consult your institution's Environmental Health and Safety (EHS) department to perform a
formal hazardous waste determination for your specific Bupropion Hydrochloride waste
stream.

e This determination must be based on either generator knowledge of the material and
process or analytical testing (e.g., TCLP).[15]

Step 2: Segregation and Collection
» Designate a specific, properly labeled waste container for Bupropion Hydrochloride waste.

¢ Do not mix this waste with other waste streams such as non-hazardous trash, biohazardous
waste, or radioactive waste.[18][19]

¢ Avoid generating dust when handling the solid form.[1][3]
Step 3: Containment and Labeling

o Use a container that is in good condition, compatible with the chemical, and has a secure,
tight-fitting lid.
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» Label the container clearly. If determined to be RCRA hazardous, the label must include the
words "Hazardous Waste," the name of the chemical (Bupropion Hydrochloride), and an
indication of the hazards (e.g., "Toxic").

Step 4: Storage

o Store the sealed waste container in a designated, secure satellite accumulation area or
central accumulation area that is inaccessible to unauthorized individuals.[19]

» Store away from incompatible materials, particularly strong oxidizing agents.[1][4]

Step 5: Disposal and Transport

Contact your institution's EHS department to schedule a pickup.

o All Bupropion Hydrochloride waste must be disposed of through a licensed hazardous
waste disposal company.[3]

e The ultimate disposal method will likely be incineration at a permitted facility.[19][20]

» Never dispose of Bupropion Hydrochloride in the regular trash or by flushing it down the
drain.[17][18]

Step 6: Documentation
e Maintain accurate records of the waste generated, including quantities and pickup dates.

» Retain copies of all shipping manifests and certificates of destruction provided by the waste
disposal vendor in accordance with institutional policy and federal regulations.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Bupropion Hydrochloride waste.
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Start: Bupropion HCI Waste Generated

Step 1: Waste Characterization
(Consult EHS)
Is the waste RCRA Hazardous per 40 CFR 261.3?

YES NO
(Exhibits Characteristic of Ignitability, (Manage as Non-Hazardous
Corrosivity, Reactivity, or Toxicity) Pharmaceutical Waste)

Step 2 & 3: Segregate & Contain
- Use dedicated, sealed container
- Label clearly ('Hazardous Waste' if applicable)

Step 4: Store Securely
- Designated accumulation area
- Away from incompatibles

Step 5: Arrange Disposal
- Contact EHS for pickup
- Use licensed waste vendor for incineration

Step 6: Maintain Records
- Keep manifests & certificates of destruction

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for Bupropion HCI disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10753601#bupropion-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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